Cas no 1929530-55-1 ([S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%)

[S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95% structure
1929530-55-1 structure
Product Name:[S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%
CAS No:1929530-55-1
MF:C37H50NOPS
MW:587.837769985199
MDL:MFCD32697221
CID:5084042
PubChem ID:155293980
Update Time:2024-11-07

[S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95% Chemical and Physical Properties

Names and Identifiers

    • [S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%
    • (R)-N-[(S)-[2-[bis(1-adamantyl)phosphanyl]phenyl]-phenylmethyl]-2-methylpropane-2-sulfinamide
    • (R)-N-[(S)-{2-[bis(adamantan-1-yl)phosphanyl]phenyl}(phenyl)methyl]-2-methylpropane-2-sulfinamide
    • 1929530-55-1
    • [S(R)]-N-[(S)-[2-(Diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
    • (R)-N-((S)-(2-(Di(adamantan-1-yl)phosphino)phenyl)(phenyl)methyl)-2-methylpropane-2-sulfinamide
    • E81921
    • MFCD32697221
    • MDL: MFCD32697221
    • Inchi: 1S/C37H50NOPS/c1-35(2,3)41(39)38-34(31-9-5-4-6-10-31)32-11-7-8-12-33(32)40(36-19-25-13-26(20-36)15-27(14-25)21-36)37-22-28-16-29(23-37)18-30(17-28)24-37/h4-12,25-30,34,38H,13-24H2,1-3H3/t25?,26?,27?,28?,29?,30?,34-,36?,37?,40?,41+/m0/s1
    • InChI Key: ZSXXREFJLLZXGO-NGVCFTLDSA-N
    • SMILES: [S@@](C(C)(C)C)(N[C@@H](C1C=CC=CC=1)C1=CC=CC=C1P(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

  • Exact Mass: 587.33507339g/mol
  • Monoisotopic Mass: 587.33507339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 48.3

[S(R)]-N-[(S)-[2-(diadamantanphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95% Pricemore >>

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